molecular formula C20H25N3O3S B5474827 N-(2-methylphenyl)-N'-{4-[(3-methyl-1-piperidinyl)sulfonyl]phenyl}urea

N-(2-methylphenyl)-N'-{4-[(3-methyl-1-piperidinyl)sulfonyl]phenyl}urea

Cat. No.: B5474827
M. Wt: 387.5 g/mol
InChI Key: OWMMCZPNQMCGQF-UHFFFAOYSA-N
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Description

The compound “N-(2-methylphenyl)-N’-{4-[(3-methyl-1-piperidinyl)sulfonyl]phenyl}urea” is a complex organic molecule that contains a urea group (NH-CO-NH) linking two aromatic rings, one of which has a sulfonyl group attached to a piperidine ring .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of two aromatic rings connected by a urea group, with a sulfonyl-substituted piperidine ring attached to one of the aromatic rings .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the urea group and the sulfonyl group. Urea groups can participate in a variety of reactions, including condensation and hydrolysis . The sulfonyl group could potentially undergo reactions such as reduction or elimination .


Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of aromatic rings, a urea group, and a sulfonyl group could potentially result in properties such as high melting and boiling points, and the ability to participate in hydrogen bonding .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it .

Properties

IUPAC Name

1-(2-methylphenyl)-3-[4-(3-methylpiperidin-1-yl)sulfonylphenyl]urea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H25N3O3S/c1-15-6-5-13-23(14-15)27(25,26)18-11-9-17(10-12-18)21-20(24)22-19-8-4-3-7-16(19)2/h3-4,7-12,15H,5-6,13-14H2,1-2H3,(H2,21,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OWMMCZPNQMCGQF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)NC3=CC=CC=C3C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H25N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

387.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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